Cas no 498-00-0 (Vanillyl alcohol)

Vanillyl alcohol Properties

Names and Identifiers

• 4-Hydroxy-3-methoxybenzyl alcohol
• 4-HYDROXYMETHYL-2-METHOXY-PHENOL
• A 4-DIHYDROXY-3-METHOXYTOLUENE
• FEMA 3737
• RARECHEM AL BD 0101
• VANILLYL ALCOHOL
• 4-hydroxy-3-methoxy-benzenemethano
• 4-hydroxy-3-methoxybenzyl
• 4-hydroxy-3-methoxybenzylalcohol(vanillicalcohol)
• Benzenemethanol, 4-hydroxy-3-methoxy-
• vanillol
• VANILLYL ALCOHOL MI
• Vanillyl alcohol (4-Hydroxy-3-methoxybenzyl alcohol)
• Vanillyl
• CITRONELLOL, D-(SG)
• HOMOVANILLICALCOHOL
• 4-HYDROXY-3-METHOXYBENZENEMETHANOL
• 4-HYDROXY-3-METHOXYBENZYL ALCOHOL (VANILLYL ALCOHOL)
• 4-(Hydroxymethyl)-2-methoxyphenol
• VANILLYL ALCOHOL(RG)
• Vanillicalcohol
• NSC 3993
• Vanillin alcohol
• Vanillic alcohol
• 4-hydroxy-3-methoxybenzylalcohol
• 3-Methoxy-4-hydroxybenzyl alcohol
• 4-Hydroxy-3-methoxyphenylmethanol
• 4-Hydroxy-3-methoxy-benzenemethanol
• 4-Hydroxy-3-methoxyphenyl methanol
• 4-(hydroxymethyl)-2-methoxy-phenol
• V 0018 (alcohol)
• X7EA1JUA6M
• 4-HYDROXY-3-METHOXY-BENZYL
• p-(Hydroxymethyl)guaiacol
• Vanillylalcohol
• +Expand

• MDL： MFCD00004659
• InChIKey： ZENOXNGFMSCLLL-UHFFFAOYSA-N
• Inchi： 1S/C8H10O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,9-10H,5H2,1H3
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(C([H])([H])O[H])=C1[H])O[H]
• BRN： 1910044

Computed Properties

• Exact Mass: 154.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.062994177 g/mol
• Heavy Atom Count: 11
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 49.7
• Molecular Weight: 154.16

Experimental Properties

• LogP: 0.89310
• PSA: 49.69000
• Refractive Index: 1.4620 (estimate)
• Water Partition Coefficient: Soluble in 95% ethanol (5 %), water, and oils.
• Boiling Point: 313.1℃ at 760 mmHg
• Melting Point: 110-117 °C (lit.)
• Flash Point: 143.2℃
• FEMA: 3737
• Solubility: 2 mg/mL at 20 °C
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids.
• Solubility: Not available
• Sensitiveness: Sensitive to air
• Density: 1.1690 (rough estimate)

Vanillyl alcohol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature(BD97691)
• Risk Phrases： 36/37/38
• Signal Word：Warning

Vanillyl alcohol Customs Data

• HS CODE：29095090
• Customs Data：

  China Customs Code:

  29095090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether